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Compound of Interest

Compound Name: 3-Benzofuranol

CAS No.: 107637-99-0

Cat. No.: B3345638 Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
3-Benzofuranol (CAS: 7169-34-8), often existing in equilibrium with its keto-tautomer 3-

Coumaranone (Benzofuran-3(2H)-one), is a critical scaffold in medicinal chemistry, particularly

for developing aurones and heterocyclic pharmaceuticals.

While valuable in synthesis, its disposal requires strict adherence to safety protocols due to

three primary risk factors: suspected carcinogenicity, aquatic toxicity, and air/light sensitivity. As

a Senior Application Scientist, I emphasize that "disposal" begins at the moment of acquisition.

Improper handling leads to degradation products that may complicate waste streams.

This guide provides a self-validating workflow for the containment, deactivation, and final

disposal of 3-Benzofuranol, ensuring compliance with OSHA 1910.120 and EPA RCRA

standards.

Chemical Profile & Risk Assessment
Before initiating any disposal procedure, verify the chemical state. 3-Benzofuranol is a

tautomeric system; safety data sheets (SDS) may list it under 3-Coumaranone or Benzofuran-

3(2H)-one.
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Parameter Specification Operational Implication

CAS Number 7169-34-8 Use this for waste manifesting.

Synonyms
3-Coumaranone; Benzofuran-

3(2H)-one

Ensure waste tags list all

synonyms to prevent

misidentification by waste

handlers.

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk during transfer.

Storage Class 11 (Combustible Solids)
Do not store or dispose of with

oxidizers (Class 5.1).

Hazards (GHS)

H351 (Suspected

Carcinogen)H412 (Harmful to

aquatic life)

Zero-drain disposal policy. All

rinsate must be collected.

Reactivity Air & Light Sensitive
Old containers may contain

degradation products.

Scientist's Note: The "Air Sensitive" designation is critical. Long-term exposure to atmospheric

oxygen can lead to auto-oxidation. While not a classic peroxide former like diethyl ether,

benzofuran derivatives should be treated as potentially unstable if the container integrity has

been compromised for extended periods.

Pre-Disposal Stabilization & Segregation
Disposal is not a passive act; it requires active segregation. Mixing 3-Benzofuranol with

incompatible waste streams is the most common cause of lab accidents involving this class of

compounds.

A. Segregation Logic
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Incompatible: Strong Oxidizing Agents (e.g., Nitric acid, Peroxides, Permanganates). Risk:

Exothermic reaction/Ignition.

Compatible: Non-halogenated organic solvents (Acetone, Methanol) or solid hazardous

waste streams.

B. The "Self-Validating" Check
Before placing the container in the waste stream, perform this 3-point check:

pH Check: If the waste is in solution, ensure pH is neutral (6-8). 3-Coumaranone can

undergo ring-opening or condensation in strong acid/base, altering the waste profile.

Phase Check: Is it a solid or liquid? Do not mix solid 3-Benzofuranol into a liquid waste

carboy unless explicitly dissolved for volume reduction.

Oxidizer Check: Verify the receiving waste container does not contain oxidizing acids.

Disposal Workflow
The following decision tree outlines the operational procedure for disposing of 3-Benzofuranol.

Workflow Diagram: Disposal Decision Tree
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Identify 3-Benzofuranol Waste

Determine Physical State

Pure Solid / Contaminated Debris

Solid

In Solution (Reaction Mixture)

Liquid

Step 1: Double Bag in
Polyethylene (PE) Bags

Step 2: Label as 'Toxic Solid'
(Trace 3-Benzofuranol)

Step 3: Place in Hazardous
Solid Waste Drum

Update Waste Manifest
(List CAS 7169-34-8)

Check Solvent Type

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Acetone, Ethyl Acetate)

No Halogens

Combine in 'Halogenated'
Waste Carboy

Combine in 'Non-Halogenated'
Waste Carboy

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Benzofuranol waste based on physical state and

solvent compatibility.
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Detailed Procedural Steps
Scenario A: Disposal of Pure Solid (Expired/Excess)

PPE Selection: Wear nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab

coat. Use a P95/N95 respirator if handling open powder outside a fume hood.

Containment: Transfer the solid into a clear polyethylene bag or a wide-mouth high-density

polyethylene (HDPE) jar.

Secondary Containment: Place the primary container into a secondary bag (double-bagging)

to prevent leakage of fine particulates.

Labeling: Affix a hazardous waste tag.

Constituents: "3-Benzofuranol / 3-Coumaranone"

Hazards: Toxic, Carcinogen (Suspected).

Storage: Store in the "Solid Toxic Waste" bin until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Quenching (If necessary): If 3-Benzofuranol was used with reactive reagents (e.g.,

hydrides), ensure the reaction is fully quenched and at ambient temperature.

Solvent Identification: Determine if your primary solvent is halogenated (e.g.,

Dichloromethane) or non-halogenated.

Transfer: Pour into the appropriate waste carboy using a funnel. Do not overfill (leave 10%

headspace).

Rinsing: Rinse the reaction vessel with a minimal amount of compatible solvent (e.g.,

acetone) and add the rinsate to the same waste carboy. Do not wash down the sink.

Emergency Response: Spill Management
In the event of a spill, immediate action is required to prevent aerosolization of the suspected

carcinogen.
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Spill Response Protocol

1. Alert Personnel &
Evacuate Area

2. Don PPE:
Nitrile Gloves, Goggles,

N95 Mask

3. Containment:
Cover with wet paper towels

(prevents dust)

4. Cleanup:
Scoop into disposable

container

5. Decontamination:
Wash surface with

soap & water
6. Report to EHS

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills of 3-Benzofuranol.[1]

Critical Note on Dust: If spilling the solid powder, do not dry sweep. This generates dust which

can be inhaled.[2] Cover with a solvent-dampened pad (if compatible) or wet paper towels to

immobilize the powder before scooping.

Regulatory & Compliance Reference
Adherence to these regulations is mandatory for legal disposal.

EPA RCRA (Resource Conservation and Recovery Act):

While 3-Benzofuranol is not explicitly P-listed or U-listed by CAS in 40 CFR 261.33, it

must be characterized by its properties. If dissolved in a flammable solvent (Flash point

<60°C), it carries the D001 code. If it exhibits toxicity characteristics, it must be managed

as hazardous waste.

Recommendation: Manage as Hazardous Waste regardless of concentration due to

aquatic toxicity and carcinogenic potential.

OSHA:

Follow 29 CFR 1910.120 (HAZWOPER) for emergency response and cleanup operations.

[3]

Follow 29 CFR 1910.1200 (Hazard Communication) for labeling and SDS availability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3345638#3-benzofuranol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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